Cas no 1129540-64-2 (2-Bromo-5-morpholinobenzonitrile)

• Product Name: 2-Bromo-5-morpholinobenzonitrile
• CAS No: 1129540-64-2
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 4680609
• Update Time: 2023-08-14

2-Bromo-5-morpholinobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-morpholinobenzonitrile
• 2-BROMO-5-(MORPHOLIN-4-YL)BENZONITRILE
• 2-Bromo-5-morpholinobenzonitrile

• Inchi： 1S/C11H11BrN2O/c12-11-2-1-10(7-9(11)8-13)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key： BWQNTPZCJFCZRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 424.8±45.0 °C at 760 mmHg

2-Bromo-5-morpholinobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃